N-[1-(hydroxymethyl)propyl]-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide

• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: N-(1-hydroxybutan-2-yl)-4-methoxy-3-(6-methyl-[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C21H23N5O4S/c1-4-14(12-27)25-31(28,29)15-9-10-19(30-3)18(11-15)21-23-22-20-17-8-6-5-7-16(17)13(2)24-26(20)21/h5-11,14,25,27H,4,12H2,1-3H3
• InChI Key: FOFSICPUCQWEBF-UHFFFAOYSA-N
• SMILES: CCC(CO)NS(=O)(=O)C1=CC(=C(C=C1)OC)C2=NN=C3N2N=C(C4=CC=CC=C43)C

Description

N-[1-(hydroxymethyl)propyl]-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-[1-(hydroxymethyl)propyl]-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide involves the inhibition of specific enzymes and pathways involved in various physiological processes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that promote inflammation. This compound has also been shown to inhibit the replication of certain viruses, including HIV and hepatitis C virus.
Biochemical and Physiological Effects:
N-[1-(hydroxymethyl)propyl]-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and colitis. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have antiviral activity against HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

N-[1-(hydroxymethyl)propyl]-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its pharmacological activities. However, this compound also has some limitations. It can be expensive to produce in large quantities, and its solubility in aqueous solutions can be limited, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-[1-(hydroxymethyl)propyl]-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide. One potential direction is to investigate its potential therapeutic effects on other diseases and conditions, such as viral infections and autoimmune disorders. Another direction is to explore its mechanism of action in more detail, including its interactions with specific enzymes and pathways. Additionally, further studies could be conducted to optimize the synthesis and purification of this compound to improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of N-[1-(hydroxymethyl)propyl]-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide involves the reaction of 4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonyl chloride with 1-(hydroxymethyl)propylamine in the presence of a base. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-[1-(hydroxymethyl)propyl]-4-methoxy-3-(6-methyl[1,2,4]triazolo[3,4-a]phthalazin-3-yl)benzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, antitumor, and antiviral properties. This compound has been used in various studies to investigate its potential therapeutic effects on different diseases and conditions.